Cas no 1167055-36-8 (ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate)
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-5-nitro-1H-indole-2-carboxylic acid ethyl ester
- ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid, 7-fluoro-5-nitro-, ethyl ester
-
- Inchi: 1S/C11H9FN2O4/c1-2-18-11(15)9-4-6-3-7(14(16)17)5-8(12)10(6)13-9/h3-5,13H,2H2,1H3
- InChI Key: MYDPRQPDTOEPLC-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2F)C=C1C(OCC)=O
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 432.8±40.0 °C at 760 mmHg
- Flash Point: 215.5±27.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F170015-1mg |
7-Fluoro-5-nitro-1H-indole-2-carboxylic Acid Ethyl Ester |
1167055-36-8 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F170015-2mg |
7-Fluoro-5-nitro-1H-indole-2-carboxylic Acid Ethyl Ester |
1167055-36-8 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F170015-10mg |
7-Fluoro-5-nitro-1H-indole-2-carboxylic Acid Ethyl Ester |
1167055-36-8 | 10mg |
$ 80.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2292-1G |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 95% | 1g |
¥ 2,560.00 | 2023-04-06 | |
| Ambeed | A563589-1g |
Ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 97% | 1g |
$589.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2292-100mg |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 95% | 100mg |
¥764.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2292-250mg |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 95% | 250mg |
¥1022.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2292-500mg |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 95% | 500mg |
¥1708.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2292-1g |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 95% | 1g |
¥2559.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1547724-1g |
Ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate |
1167055-36-8 | 98% | 1g |
¥5120.00 | 2024-08-09 |
ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate
Recent Advances in the Synthesis and Applications of Ethyl 7-Fluoro-5-nitro-1H-indole-2-carboxylate (CAS: 1167055-36-8)
Ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate (CAS: 1167055-36-8) is a fluorinated nitroindole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential in the development of novel therapeutic agents, leveraging its unique chemical properties and reactivity.
The synthesis of ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate typically involves multi-step reactions starting from commercially available indole derivatives. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improved yield and purity, addressing previous challenges in scalability. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the fluorine moiety, followed by nitration and esterification steps. This advancement has significant implications for industrial-scale production, ensuring consistent quality for downstream applications.
One of the most promising applications of this compound lies in its role as a precursor for kinase inhibitors. A 2024 study demonstrated its utility in the synthesis of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The fluorinated nitroindole core was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug development. Additionally, its nitro group provides a handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.
Beyond its use in kinase inhibitors, ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate has shown potential in antimicrobial research. A recent preprint on bioRxiv highlighted its incorporation into novel indole-based antibiotics effective against multidrug-resistant Gram-positive bacteria. The fluorine atom at the 7-position was critical for improving membrane permeability, while the nitro group contributed to the compound's ability to disrupt bacterial cell wall synthesis. These findings underscore the compound's versatility and its potential to address pressing global health challenges.
In conclusion, ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate (CAS: 1167055-36-8) represents a valuable building block in modern drug discovery. Its synthetic accessibility, coupled with its ability to confer desirable pharmacological properties, makes it a focal point for ongoing research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and antiviral therapies, further expanding its impact on the field of chemical biology and medicinal chemistry.
1167055-36-8 (ethyl 7-fluoro-5-nitro-1H-indole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)